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Introduction
Nigrosin is a synthetic black dye composed of a complex mixture of phenazine-based

compounds.[1] It is produced by heating a mixture of nitrobenzene, aniline, and hydrochloric

acid in the presence of an iron or copper catalyst.[1] While extensively documented for its use

in microbiology as a negative stain for visualizing bacteria and fungi[1], Nigrosin's role in

material science is primarily as a colorant for a wide range of products, including lacquers,

varnishes, inks, plastics, and textiles.[1][2][3][4] This guide explores the properties of Nigrosin

and its established and potential applications as a non-biological stain for material

characterization and quality control.

Nigrosin is available in three main forms, distinguished by their solubility, which dictates their

application in different material matrices.[3]

Water-Soluble Nigrosin (WS): Also known as Acid Black 2, this anionic dye is soluble in

water and is produced by the sulfonation of the primary Nigrosin mixture.[1] It is commonly

used in water-based inks, coatings, and textile dyeing.[2]

Alcohol-Soluble Nigrosin: Also referred to as Spirit-Soluble Nigrosin or Solvent Black 5, it is

used in lacquers, varnishes, and marker pen inks.[1]
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Oil-Soluble Nigrosin: Known as Solvent Black 7, this form is utilized in waxes, lubricants, and

for coloring plastics and resins.
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Physicochemical Properties and Data
The optical properties of Nigrosin are key to its function as a stain. While detailed quantitative

data in various material matrices is proprietary or scarce in public literature, some general

specifications are available.

Property
Water-Soluble Nigrosin
(Acid Black 2)

Reference

Synonym Acid Black 2 [1]

CAS Number 8005-03-6 [3]

Colour Index Number 50420

Molecular Formula C22H14N6Na2O9S2 [3]

Molecular Weight 616.49 g/mol [3]

λmax ~570-575 nm

εmax
~250 at 575 nm in 50%

ethanol

Solubility
Soluble in water, partially in

alcohols
[2][3]

Appearance Fine black powder or granules [2]

Staining Mechanism in Polymeric Materials
Unlike biological negative staining, which relies on electrostatic repulsion[5], the mechanism of

Nigrosin staining in material science, particularly with polymers, is governed by physical
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adsorption processes. The interaction between the dye molecules and the polymer matrix is

primarily driven by:

Hydrophobic Interactions: The aromatic, nonpolar regions of the Nigrosin molecule exhibit a

strong affinity for the hydrophobic surfaces of many polymers, such as polyethylene and

polypropylene. This is a dominant mechanism in the adsorption of organic compounds onto

microplastics.

Van der Waals Forces: These intermolecular forces contribute to the adhesion of the dye

molecules to the material's surface.

Pore Filling and Surface Sorption: In porous materials, Nigrosin particles can physically

lodge within surface pores and crevices.

The adsorption process is often a combination of surface adsorption and intraparticle diffusion,

where the dye gradually penetrates the outer layers of the material.[6]

Applications in Material Science
Coloration of Plastics and Resins
Oil-soluble Nigrosin is widely used as a black colorant in the compounding of various resins,

including phenolic resins, styrenics, polyamides, and urea resins.[3] Its high color strength and

compatibility with these polymer systems make it an effective choice for achieving a deep,

uniform black coloration.[2]

Manufacturing of Inks, Paints, and Coatings
Both water-soluble and alcohol-soluble forms of Nigrosin are key components in the

manufacturing of inks and coatings.[2] They provide a rich black hue with good dispersion and

stability.[2] In marker pen inks, its excellent lightfastness ensures resistance to fading.[1][2]

Potential Application: Dye Penetrant for Crack Detection
While not a widely documented application for Nigrosin specifically, its properties make it a

candidate for use as a dye penetrant for detecting surface-level cracks, scratches, and porosity

in non-biological materials. This method, a form of non-destructive testing (NDT), is particularly

useful for materials where the inherent color or texture makes visual inspection difficult.
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The underlying principle involves the ability of a low-viscosity liquid dye to penetrate into fine

surface defects through capillary action. A developer is then used to draw the trapped

penetrant back to the surface, revealing the defect as a distinct line or spot.

Click to download full resolution via product page

Experimental Protocols
Protocol 1: General Staining of a Polymer Surface
This protocol describes a general method for applying Nigrosin to a polymer surface for

visualization or quality control purposes.

1. Materials:

Nigrosin dye (select type based on polymer and solvent compatibility)

Appropriate solvent (water, ethanol, or oil)

Polymer sample

Beakers, lint-free cloths, ultrasonic bath (optional)

2. Procedure:

Solution Preparation: Prepare a 1-5% (w/v) solution of Nigrosin in the chosen solvent.

Agitate or sonicate until the dye is fully dissolved or dispersed.

Sample Preparation: Thoroughly clean the polymer sample to remove any surface

contaminants, oils, or dust. Dry the sample completely.

Staining: Immerse the polymer sample in the Nigrosin solution for a predetermined time

(e.g., 5-30 minutes). The duration will depend on the porosity and nature of the polymer.

Rinsing: Remove the sample from the dye solution and rinse with the clean solvent to

remove excess surface dye.
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Drying and Inspection: Allow the sample to air dry completely. Inspect the surface visually or

with microscopy for coloration patterns, which may indicate variations in surface texture or

porosity.

Protocol 2: Crack Detection on a Porous Material
(Hypothetical)
This protocol is based on standard dye penetrant inspection methods, adapted for the use of

Nigrosin.

1. Materials:

Oil-soluble Nigrosin

Low-viscosity carrier oil (e.g., light mineral oil)

Cleaning solvent/degreaser

Developer powder (e.g., titanium dioxide or fine talc) in a spray applicator

Lint-free cloths

2. Procedure:

Surface Preparation: The test surface must be meticulously cleaned to remove all

contaminants such as dirt, grease, and moisture. Use the cleaning solvent and allow the

surface to dry completely.

Penetrant Application: Prepare a 2-10% solution of oil-soluble Nigrosin in the carrier oil.

Apply the solution to the surface by spraying, brushing, or immersion.

Dwell Time: Allow the penetrant to remain on the surface for 10 to 30 minutes. This "dwell

time" allows the dye to seep into any surface-opening defects via capillary action.

Excess Penetrant Removal: Carefully wipe the excess penetrant from the surface using a

clean, lint-free cloth lightly dampened with the cleaning solvent. Avoid using excess solvent,

which could remove the penetrant from the defects.
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Developer Application: Apply a thin, even layer of the developer to the surface. The

developer acts as a blotter, drawing the trapped Nigrosin out of the defects.

Inspection: Allow a development time of 10-30 minutes. Inspect the surface under adequate

lighting. Defects will appear as black or dark lines against the white background of the

developer.
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Conclusion
Nigrosin is a versatile black dye with a long history of use across various industries. While its

application in material science has predominantly been as a bulk colorant for plastics, inks, and

coatings, its strong tinctorial properties and varied solubilities present opportunities for its use

as an analytical stain. The potential for Nigrosin in non-destructive testing, such as dye

penetrant inspection for crack detection, warrants further investigation and development of

standardized methodologies. For researchers and professionals in material science, Nigrosin

offers a cost-effective and accessible option for both coloration and potential surface

characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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